Cas no 85865-58-3 (methyl 4-acetyl-2-methoxybenzoate)

• Product Name: methyl 4-acetyl-2-methoxybenzoate
• CAS No: 85865-58-3
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 2126753
• Update Time: 2025-05-20

methyl 4-acetyl-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-acetyl-2-methoxybenzoate

• Inchi： 1S/C11H12O4/c1-7(12)8-4-5-9(11(13)15-3)10(6-8)14-2/h4-6H,1-3H3
• InChI Key： SHVVANVGEMKEAN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C)=O)C=CC=1C(=O)OC

Additional information on methyl 4-acetyl-2-methoxybenzoate

Methyl 4-acetyl-2-methoxybenzoate (CAS No. 85865-58-3): A Comprehensive Overview

Methyl 4-acetyl-2-methoxybenzoate, identified by its Chemical Abstracts Service (CAS) number 85865-58-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative of benzoic acid exhibits a unique structural framework that has garnered attention for its potential applications in various chemical and biological contexts. The presence of both an acetyl group and a methoxy group on the benzene ring imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The molecular structure of methyl 4-acetyl-2-methoxybenzoate consists of a benzene core substituted with an acetyl group at the 4-position and a methoxy group at the 2-position. This arrangement creates a molecule with potential for diverse interactions, both in terms of electronic distribution and steric effects. The acetyl group, being polar and capable of hydrogen bonding, can influence the solubility and reactivity of the compound, while the methoxy group introduces a slight electron-donating effect through resonance, altering the overall electronic landscape of the molecule.

In recent years, there has been growing interest in exploring the pharmacological properties of benzoate derivatives. The structural motif found in methyl 4-acetyl-2-methoxybenzoate has shown promise in various preliminary studies, particularly in the context of anti-inflammatory and antioxidant activities. Researchers have been investigating how modifications at specific positions on the benzene ring can modulate biological activity. The acetyl group, for instance, can participate in hydrogen bonding interactions with biological targets, potentially enhancing binding affinity, while the methoxy group can influence metabolic pathways by affecting enzyme recognition.

One of the most compelling aspects of methyl 4-acetyl-2-methoxybenzoate is its role as a synthetic intermediate. In organic synthesis, this compound serves as a versatile building block for constructing more complex molecules. Its reactivity allows for further functionalization through various chemical transformations, such as ester hydrolysis, nucleophilic substitution, or oxidation reactions. These capabilities make it particularly useful in the development of novel agrochemicals, fragrances, and specialty chemicals where precise control over molecular structure is essential.

The pharmaceutical industry has also taken note of the potential applications of benzoate derivatives like methyl 4-acetyl-2-methoxybenzoate. Recent studies have highlighted its possible use in the synthesis of drug candidates targeting neurological disorders. The unique combination of functional groups on its structure may allow it to interact with specific receptors or enzymes involved in neurodegenerative processes. While much of this work is still in its early stages, the preliminary findings are encouraging and warrant further investigation into its therapeutic potential.

From an environmental chemistry perspective, understanding the behavior of compounds like methyl 4-acetyl-2-methoxybenzoate is crucial for assessing their impact on ecosystems. Researchers are examining how these molecules degrade under different environmental conditions and whether they pose any risks to aquatic or terrestrial life. This information is vital for developing sustainable practices in chemical manufacturing and ensuring that their use does not inadvertently harm natural systems.

The synthesis of methyl 4-acetyl-2-methoxybenzoate itself is an interesting process that highlights advancements in synthetic methodologies. Modern techniques have enabled more efficient and scalable production methods, reducing costs and improving yields. These advancements are not only beneficial for industrial applications but also facilitate more extensive research into its properties and potential uses. The ability to produce this compound reliably ensures that scientists can conduct detailed studies without being limited by supply constraints.

In conclusion, methyl 4-acetyl-2-methoxybenzoate (CAS No. 85865-58-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable tool in synthetic chemistry, while its potential biological activities open up avenues for pharmaceutical development. As research continues to uncover new applications and understand its behavior under various conditions, this compound is poised to play an increasingly important role in scientific innovation.